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Compound of Interest

4-Chloro-2-hydroxy-3-
Compound Name:

methylbenzaldehyde
CAS No.: 55289-23-1
Cat. No.: B2360737

Get Quote
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Standard Operating Procedure: Disposal and Handling of 4-Chloro-2-hydroxy-3-
methylbenzaldehyde

As a critical building block in pharmaceutical synthesis and drug development, 4-Chloro-2-
hydroxy-3-methylbenzaldehyde (CAS: 55289-23-1) is frequently utilized in bench-scale and
pilot-scale laboratories. However, the presence of a covalently bound chlorine atom classifies
this compound as a halogenated organic material. Proper lifecycle management and disposal
are strictly regulated by environmental protection agencies to prevent the release of toxic
combustion byproducts, such as dioxins and hydrogen chloride gas.

This guide provides researchers and environmental health and safety (EHS) professionals with
authoritative, step-by-step protocols for the safe handling, segregation, and disposal of 4-
Chloro-2-hydroxy-3-methylbenzaldehyde.

Section 1: Chemical Profile and Hazard Assessment
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Before designing a disposal strategy, personnel must understand the compound's physical

state and hazard classifications. According to the Globally Harmonized System (GHS), this

compound presents acute irritation risks[1].

Table 1: Physicochemical & Hazard Profile of 4-Chloro-2-hydroxy-3-methylbenzaldehyde

Property | Hazard

Value | Designation

Operational & Disposal
Implication

Primary identifier required for

CAS Number 55289-23-1 .
hazardous waste manifests.
Contains ~20% chlorine by

Molecular Formula C8H7CIO2 weight; mandates routing to

halogenated waste streams.

Physical State

Solid (Powder), MP: 61-62 °C

Spills generate airborne dust;
requires wet-wiping for

decontamination.

Hazard Statements

H315, H319, H335

Causes skin, eye, and
respiratory irritation. Mandates
fume hood handling and

proper PPE.

EPA Waste Category

Halogenated Organic Waste

Must be strictly segregated
from non-halogenated solvents
to comply with EPA

regulations[2].

Section 2: The Causality of Halogenated Waste

Segregation

Expert Insight: Why do we segregate halogens? In laboratory waste management, mixing

halogenated compounds (like 4-Chloro-2-hydroxy-3-methylbenzaldehyde) with non-

halogenated solvents (like ethanol or acetone) is a critical operational error. When organic

compounds containing chlorine are incinerated, they do not simply combust into CO2 and Hz0.
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Instead, they generate corrosive hydrogen chloride (HCI) gas and pose a severe risk of forming
highly toxic polychlorinated dibenzo-p-dioxins (PCDDs)[3].

To mitigate this environmental hazard, waste disposal facilities must process these chemicals
in specialized high-temperature incinerators equipped with alkaline scrubbers to neutralize the
acidic exhaust. Because this process is highly resource-intensive, treating halogenated waste

costs significantly more than standard fuel blending.[4].

Section 3: Waste Routing and Decision Matrix

The following diagram illustrates the self-validating decision tree for routing 4-Chloro-2-
hydroxy-3-methylbenzaldehyde waste based on its physical state at the time of disposal.

4-Chloro-2-hydroxy-

3-methylbenzaldehyde Waste

Waste State?

Unused/Spilled | Reaction Mixture Lab Debris

Pure Solid / Powder Dissolved in Solvent Contaminated PPE

Halogenated Solid Halogenated Solvent Solid Hazardous
Waste Container Waste Carboy Waste Box

EPA-Regulated
High-Temp Incineration

Click to download full resolution via product page

Decision matrix and routing workflow for halogenated chemical waste disposal.
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Section 4: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid Waste

Applicability: Expired reagents, unused material, or desiccated reaction products.

 Verification: Ensure the material is completely dry and free of reactive incompatibles (e.g.,
strong oxidizers or strong bases).

o Containment: Transfer the solid powder into a chemically compatible, sealable container
(typically high-density polyethylene, HDPE, or glass). Causality Note: Do not use metal
containers, as residual moisture combined with halogens can generate localized HCI,
leading to container corrosion and failure.

o Labeling: Affix a hazardous waste tag immediately. The label must explicitly state:
"Hazardous Waste: Solid Halogenated Organic (4-Chloro-2-hydroxy-3-
methylbenzaldehyde)" to alert emergency responders[5].

o Storage: Store in a designated secondary containment bin away from heat sources until EHS
pickup.

Protocol B: Disposal of Liquid Reaction Mixtures

Applicability: Post-reaction filtrates, extraction solvents, or chromatography fractions containing
the compound.

o Segregation: Identify the primary solvent. Even if the compound is dissolved in a non-
halogenated solvent (e.g., Ethyl Acetate), the presence of the chlorinated solute dictates that
the entire mixture must be routed to the Halogenated Solvent Waste stream.

o Transfer: Using a funnel inside a certified chemical fume hood, slowly pour the liquid waste
into the designated Halogenated Waste carboy.

e Volume Control: Never fill the carboy beyond 90% capacity. Leave headspace to account for
vapor expansion and prevent pressure-induced ruptures.

o Closure and Documentation: Cap the carboy immediately after use. Log the estimated mass
of 4-Chloro-2-hydroxy-3-methylbenzaldehyde added to the waste manifest attached to the
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carboy.

Protocol C: Spill Response and Consumable
Decontamination

Applicability: Contaminated weigh boats, spatulas, Kimwipes, and nitrile gloves.

« Initial Response: If the solid powder spills, do not dry-sweep. Dry sweeping aerosolizes the
powder, exacerbating the H335 respiratory irritation hazard[1].

» Wet-Wiping: Dampen a Kimwipe or absorbent pad with a compatible solvent (e.g.,
isopropanol or water with a mild surfactant) and gently wipe up the powder.

o Consumable Disposal: Place all contaminated wipes, weigh boats, and gloves into a
transparent, heavy-duty plastic bag.

» Final Routing: Seal the bag and place it into the laboratory's "Solid Hazardous Waste" or
"Contaminated Lab Debris" box for eventual incineration.

Section 5: Regulatory Compliance & Manifesting

Under the US Environmental Protection Agency (EPA) Resource Conservation and Recovery
Act (RCRA), laboratories must accurately characterize their waste. While 4-Chloro-2-hydroxy-
3-methylbenzaldehyde does not have a specific "U" or "P" listed waste code, it falls under the
broad regulatory umbrella of halogenated organic compounds (often managed under
characteristic waste codes if mixed with flammable or corrosive solvents)[2]. must ensure that
the accumulation start date and specific chemical hazards (e.g., "halogenated organic
solvents") are clearly marked on all containers from the moment waste is first generated[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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